4,4-Dimethyl-3-methylidenemorpholin-4-ium iodide

• CAS No.: 62620-17-1
• Molecular Formula: C7H14INO
• Molecular Weight: 255.10 g/mol
• IUPAC Name: 4,4-dimethyl-3-methylidenemorpholin-4-ium;iodide
• InChI: InChI=1S/C7H14NO.HI/c1-7-6-9-5-4-8(7,2)3;/h1,4-6H2,2-3H3;1H/q+1;/p-1
• InChI Key: ZFIIZNYUANJKHT-UHFFFAOYSA-M
• Canonical SMILES: C[N+]1(CCOCC1=C)C.[I-]

Description

4,4-Dimethyl-3-methylidenemorpholin-4-ium iodide is a chemical compound with the molecular formula C6H14INO. It is a morpholinium salt, characterized by the presence of a morpholine ring substituted with methyl and methylidene groups.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4,4-Dimethyl-3-methylidenemorpholin-4-ium iodide typically involves the reaction of morpholine derivatives with methylating agents in the presence of iodide sources. One common method includes the reaction of 4,4-dimethylmorpholine with methyl iodide under controlled conditions to yield the desired product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity. The process may include steps such as purification through recrystallization or chromatography to ensure the final product meets industrial standards .

Chemical Reactions Analysis

Types of Reactions

4,4-Dimethyl-3-methylidenemorpholin-4-ium iodide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into different reduced forms.

Substitution: It can participate in nucleophilic substitution reactions where the iodide ion is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are often used.

Substitution: Nucleophiles like sodium azide or potassium cyanide can be employed under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce various substituted morpholinium salts .

Scientific Research Applications

4,4-Dimethyl-3-methylidenemorpholin-4-ium iodide has several applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and catalysis.

Biology: The compound can be employed in biochemical assays and studies involving enzyme inhibition.

Industry: It is utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4,4-Dimethyl-3-methylidenemorpholin-4-ium iodide involves its interaction with molecular targets such as enzymes or receptors. The compound can act as an inhibitor or activator, depending on the specific pathway involved. Its effects are mediated through binding to active sites or altering the conformation of target molecules.

Comparison with Similar Compounds

Similar Compounds

• 4,4-Dimethylmorpholin-4-ium iodide
• 4,4-Dimethylmorpholine
• 3-Methylidenemorpholine

Uniqueness

4,4-Dimethyl-3-methylidenemorpholin-4-ium iodide is unique due to its specific substitution pattern on the morpholine ring, which imparts distinct chemical properties and reactivity compared to other similar compounds .